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Compound of Interest

Compound Name: Metolachlor OA

Cat. No.: B124071 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for Metolachlor OA in

Laboratory Settings

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Metolachlor OA. Adherence to these procedures is

paramount to ensure personal safety and the integrity of your research.

Chemical Safety and Hazard Information
Metolachlor OA is a metabolite of the herbicide Metolachlor. While comprehensive

toxicological data for Metolachlor OA is not as extensive as for its parent compound, available

information indicates that it should be handled with care. The Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) identifies Metolachlor OA as a potential skin

sensitizer and a cause of serious eye irritation.

Quantitative Toxicity and Exposure Data
The following table summarizes available toxicological data for Metolachlor and its metabolite,

Metolachlor OA. It is important to note that specific occupational exposure limits (e.g., PEL,

TLV) have not been established for Metolachlor OA. Therefore, it is crucial to handle it with the

assumption that it may pose health risks and to always follow safe work practices.
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Substance CAS Number Parameter Value Species

Metolachlor OA 152019-73-3 GHS Hazard

H317: May

cause an allergic

skin reaction

-

GHS Hazard

H319: Causes

serious eye

irritation

-

Metolachlor 51218-45-2 Acute Oral LD50
1200 - 2780

mg/kg
Rat

Acute Dermal

LD50
> 2000 mg/kg -

96-hour LC50 ~3 mg/L Rainbow Trout

96-hour LC50 5 mg/L Carp

96-hour LC50 15.0 mg/L Bluegill Sunfish

48-hour LC50 25 mg/L
Daphnia

(waterflea)

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Metolachlor OA to minimize

exposure through dermal contact, inhalation, and ingestion.

Essential PPE for Handling Metolachlor OA
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Protection Type Specific Equipment Key Considerations

Eye and Face Protection
Chemical splash goggles and

a face shield

Must be worn at all times in the

laboratory, especially during

weighing, dissolving, and

transferring the compound.

Skin Protection
Nitrile gloves (double-gloving

recommended)

Ensure gloves are compatible

with the solvents being used.

Change gloves immediately if

contaminated.

Lab coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection
Use in a certified chemical

fume hood

All handling of solid

Metolachlor OA and

preparation of its solutions

must be performed in a

properly functioning chemical

fume hood to prevent

inhalation of dust or aerosols.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Metolachlor OA in

a laboratory setting, from preparation to disposal.
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Caption: Workflow for the safe handling of Metolachlor OA.
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Detailed Methodologies
Standard Operating Procedure for Handling Metolachlor
OA

Preparation:

Before handling, review the Safety Data Sheet (SDS) for Metolachlor OA.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Prepare all necessary equipment and reagents within the fume hood to minimize

movement of the hazardous material.

Handling:

When weighing the solid compound, use a draft shield to prevent dispersal of dust.

Use a spatula for transferring the solid. Avoid creating dust.

When dissolving, add the solvent to the solid slowly to prevent splashing.

All containers holding Metolachlor OA or its solutions must be clearly labeled with the

chemical name, concentration, and hazard symbols.

When transporting solutions, use secondary containment to prevent spills.

Cleanup:

Decontaminate all work surfaces with an appropriate solvent and then with soap and water

after each use.

Wipe up any spills immediately with absorbent material, and dispose of the contaminated

material as hazardous waste.
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Wash hands thoroughly with soap and water after handling the chemical and before

leaving the laboratory.

Disposal Plan
Proper disposal of Metolachlor OA and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with Metolachlor OA, including unused

solutions, contaminated PPE (gloves, etc.), and absorbent materials from spills, must be

collected in a designated, labeled, and sealed hazardous waste container.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste," the full chemical name "Metolachlor OA," and the associated hazards (e.g., "Skin

Sensitizer," "Eye Irritant").

Disposal Protocol: Follow your institution's and local regulations for the disposal of

hazardous chemical waste. Do not dispose of Metolachlor OA down the drain or in regular

trash. Arrange for pickup by your institution's environmental health and safety department or

a licensed hazardous waste disposal company.

This comprehensive guide is intended to be a primary resource for the safe handling of

Metolachlor OA. By integrating these procedures into your laboratory's standard operating

protocols, you contribute to a safer research environment for yourself and your colleagues.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Metolachlor OA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124071#personal-protective-equipment-for-handling-
metolachlor-oa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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